Cas no 90245-03-7 (L-Proline, 4-hydroxy-1-octyl-, trans-)

• Product Name: L-Proline, 4-hydroxy-1-octyl-, trans-
• CAS No: 90245-03-7
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 791327
• PubChem ID: 71429609
• Update Time: 2025-04-19

L-Proline, 4-hydroxy-1-octyl-, trans- Chemical and Physical Properties

Names and Identifiers

• L-Proline, 4-hydroxy-1-octyl-, trans-
• (2S,4R)-4-hydroxy-1-octylpyrrolidine-2-carboxylic acid
• DTXSID40848281
• (4R)-4-Hydroxy-1-octyl-L-proline
• 90245-03-7

• Inchi： 1S/C13H25NO3/c1-2-3-4-5-6-7-8-14-10-11(15)9-12(14)13(16)17/h11-12,15H,2-10H2,1H3,(H,16,17)/t11-,12+/m1/s1
• InChI Key： DVBBCRYVNGHUKI-NEPJUHHUSA-N
• SMILES： O[C@H]1CN(CCCCCCCC)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.8Ų